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Compound of Interest

Compound Name: AZ683

Cat. No.: B1663804 Get Quote

Disclaimer: Information regarding a specific chemical designated "AZ683" is not publicly

available. The following procedures are provided as a general guideline for the disposal of a

hypothetical potent small molecule inhibitor in a laboratory setting and should be adapted to the

specific chemical's properties as detailed in its Safety Data Sheet (SDS). Always consult the

official SDS and your institution's Environmental Health and Safety (EHS) office before

handling or disposing of any chemical.

This guide provides essential safety and logistical information for the proper disposal of the

hypothetical compound AZ683, ensuring the safety of laboratory personnel and compliance

with regulatory standards.

Chemical and Physical Properties
A summary of the key properties of AZ683 is essential for understanding its potential hazards

and determining the appropriate disposal route.
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Property Value

Chemical Name

6-acetyl-8-cyclopentyl-5-methyl-2-(5-(piperazin-

1-yl)pyridin-2-ylamino)pyrido[2,3-d]pyrimidin-

7(8H)-one

Molecular Formula C₂₈H₃₃N₇O₂

Molecular Weight 511.61 g/mol

Appearance Yellow solid

Solubility Soluble in DMSO (>10 mg/mL)

Storage Temperature -20°C

Personal Protective Equipment (PPE)
When handling AZ683, especially during disposal procedures, the following personal protective

equipment is mandatory to prevent exposure:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: A properly fitted respirator may be necessary if handling large

quantities or if there is a risk of aerosolization. Consult the SDS and your institution's EHS for

specific recommendations.

Step-by-Step Disposal Protocol
The proper disposal of AZ683, and any unused materials contaminated with it, is critical to

prevent environmental contamination and ensure a safe laboratory environment.

Unused or Expired AZ683
Do not dispose of solid AZ683 or solutions containing AZ683 down the drain or in the regular

trash.
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Place the original vial or a securely sealed container with the unused or expired compound

into a designated hazardous chemical waste container.

Ensure the waste container is properly labeled with the chemical name ("AZ683"), the

approximate amount, and the date.

Store the hazardous waste container in a designated, secure area, such as a satellite

accumulation area, until it is collected by your institution's EHS personnel.

Contaminated Labware
Glassware:

Rinse contaminated glassware (e.g., flasks, beakers) with a suitable solvent, such as

ethanol or isopropanol, to remove residual AZ683.

Collect the initial rinsate as hazardous chemical waste.

Subsequent rinses with soap and water can then be performed.

Plasticware:

Disposable plasticware (e.g., pipette tips, centrifuge tubes) that has come into contact with

AZ683 should be placed in a designated solid hazardous waste container.

Do not place these items in the regular or biohazardous waste.

Liquid Waste
Aqueous and organic solutions containing AZ683 must be collected as hazardous chemical

waste.

Use a dedicated, properly labeled waste container for all liquid waste generated from

experiments involving AZ683.

Do not mix incompatible waste streams. If AZ683 was used in conjunction with other

chemicals, ensure the waste is segregated appropriately.
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Experimental Workflow & Disposal Pathway
The following diagram illustrates the logical workflow for handling and disposing of AZ683 in a

laboratory setting.
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Caption: Workflow for the safe handling and disposal of AZ683.

To cite this document: BenchChem. [Proper Disposal Procedures for AZ683]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1663804#az683-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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